Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)
94277-85-7 structure
Product Name:Tripropylammonium p-toluenesulphonate
CAS No:94277-85-7
MF:C16H29NO3S
MW:315.471363782883
CID:805817
PubChem ID:21903187
Update Time:2025-04-19
Tripropylammonium p-toluenesulphonate Chemical and Physical Properties
Names and Identifiers
-
- Tripropylammonium p-toluenesulphonate
- 4-methylbenzenesulfonate,tripropylazanium
- SCHEMBL5875230
- NS00092628
- EINECS 304-669-2
- DTXSID80241378
- 94277-85-7
-
- Inchi: 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
- InChI Key: CAHOMLASTRRCCB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC
Computed Properties
- Exact Mass: 398.387229
- Monoisotopic Mass: 398.387229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
Experimental Properties
- Boiling Point: 438.9°Cat760mmHg
- Flash Point: 219.2°C
Tripropylammonium p-toluenesulphonate Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
94277-85-7 (Tripropylammonium p-toluenesulphonate) Related Products
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